Cas no 1486026-53-2 (2-{1-(4-bromophenyl)ethylamino}propane-1,3-diol)

• Product Name: 2-{1-(4-bromophenyl)ethylamino}propane-1,3-diol
• CAS No: 1486026-53-2
• MF: C₁₁H₁₆BrNO₂
• MW: 274.154242515564
• CID: 5151149
• PubChem ID: 65312933
• Update Time: 2025-08-01

2-{1-(4-bromophenyl)ethylamino}propane-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-[[1-(4-bromophenyl)ethyl]amino]-
• 2-((1-(4-Bromophenyl)ethyl)amino)propane-1,3-diol
• 2-{1-(4-bromophenyl)ethylamino}propane-1,3-diol

• Inchi： 1S/C11H16BrNO2/c1-8(13-11(6-14)7-15)9-2-4-10(12)5-3-9/h2-5,8,11,13-15H,6-7H2,1H3
• InChI Key： MPFBFUHAKLTWPB-UHFFFAOYSA-N
• SMILES： C(O)C(NC(C1=CC=C(Br)C=C1)C)CO

Additional information on 2-{1-(4-bromophenyl)ethylamino}propane-1,3-diol

Compound 1486026-53-2: 2-{1-(4-bromophenyl)ethylamino}propane-1,3-diol

The compound with CAS No. 1486026-53-2, commonly referred to as 2-{1-(4-bromophenyl)ethylamino}propane-1,3-diol, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a diol functional group with an ethylamino substituent attached to a bromophenyl ring. The diol group provides hydrophilic properties, while the bromophenyl moiety introduces hydrophobicity and aromaticity, making this compound versatile for different chemical reactions and applications.

Recent studies have highlighted the importance of diols in the synthesis of advanced materials, particularly in the development of polyurethanes and other polymers. The presence of two hydroxyl groups in propane-1,3-diol allows for efficient polymerization reactions, leading to materials with enhanced mechanical properties. Moreover, the bromophenyl group in this compound has been shown to improve the thermal stability and UV resistance of polymers, making it a valuable component in high-performance materials.

In the field of pharmacology, 2-{1-(4-bromophenyl)ethylamino}propane-1,3-diol has been explored for its potential as a drug delivery agent. The molecule's ability to form stable complexes with various drugs has been demonstrated in recent research, suggesting its use in targeted drug delivery systems. The bromophenyl group plays a crucial role in enhancing the bioavailability of drugs by improving their solubility and permeability across biological membranes.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and condensation reactions. Researchers have optimized the reaction conditions to achieve high yields and purity levels, ensuring the compound's suitability for both laboratory and industrial applications. The use of bromophenyl-based intermediates has been pivotal in achieving the desired stereochemistry and regioselectivity during the synthesis.

In terms of environmental impact, studies have shown that propane-1,3-diol-based compounds are biodegradable under certain conditions, making them more eco-friendly compared to traditional synthetic polymers. This attribute aligns with the growing demand for sustainable materials in various industries.

The application of 2-{1-(4-bromophenyl)ethylamino}propane-1,3-diol} extends beyond materials science and pharmacology into areas such as catalysis and sensors. Its ability to act as a ligand in metal complexes has been explored for catalytic applications in organic synthesis. Additionally, researchers have investigated its potential as a sensing material for detecting environmental pollutants due to its unique chemical reactivity.

In conclusion, CAS No. 1486026-53-2}, or 2-{1-(4-bromophenyl)ethylamino}propane-1,3-diol} strong>, is a multifaceted compound with promising applications across diverse fields. Its unique structure and functional groups make it an invaluable tool for scientists and engineers seeking innovative solutions in material development, drug delivery, and environmental sensing.